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Compound of Interest

1-(4-Chlorophenyl)-2-
Compound Name:
imidazolidinone

Cat. No.: B087898

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential safety and logistical information for the proper disposal of 1-(4-
Chlorophenyl)-2-imidazolidinone, a compound that requires careful handling due to its
potential hazards.

Hazard Profile and Safety Precautions

1-(4-Chlorophenyl)-2-imidazolidinone is classified as harmful if swallowed, causes skin
irritation, and causes serious eye irritation.[1] It may also be harmful if inhaled and may cause
respiratory irritation.[1] Therefore, adherence to strict safety protocols is mandatory when
handling this compound.
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Hazard Classification

Description

Precautionary Statement

Acute toxicity, oral (Category
4)

Harmful if swallowed.[1]

P270: Do not eat, drink or
smoke when using this
product.[2] P301 + P312: IF
SWALLOWED: Call a POISON
CENTER/doctor/physician if

you feel unwell.[3]

Skin corrosion/irritation

(Category 2)

Causes skin irritation.[1][3]

P264: Wash skin thoroughly
after handling.[2] P280: Wear
protective gloves.[3] P302 +
P352: IF ON SKIN: Wash with

plenty of soap and water.[3]

Serious eye damage/eye
irritation (Category 2A)

Causes serious eye irritation.

[1]3]

P280: Wear eye
protection/face protection.[3]
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

Acute toxicity, inhalation

(Category 4)

Harmful if inhaled.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

Specific target organ toxicity,

single exposure (Category 3)

May cause respiratory

irritation.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

Personal Protective Equipment (PPE)

When handling 1-(4-Chlorophenyl)-2-imidazolidinone, especially during disposal procedures,

the use of appropriate personal protective equipment is essential.

e Hand Protection: Wear chemical-resistant gloves.[1]
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o Eye/Face Protection: Use safety glasses with side-shields or goggles.[1]

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[3]

e Respiratory Protection: In case of insufficient ventilation or the formation of dust, use a
suitable respiratory protective device.[1]

Disposal Workflow

The proper disposal of 1-(4-Chlorophenyl)-2-imidazolidinone should be managed as a
hazardous waste stream. The following workflow outlines the necessary steps for its safe
disposal.
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Disposal Workflow for 1-(4-Chlorophenyl)-2-imidazolidinone

Step 1: Hazard Assessment
Review Safety Data Sheet (SDS)
Identify hazards and required PPE

i

Step 2: Segregation
Segregate waste containing
1-(4-Chlorophenyl)-2-imidazolidinone
from other waste streams.

i

Step 3: Containment
Place waste in a clearly labeled,
sealed, and compatible container.
Label as 'Hazardous Waste'.

i

Step 4: Storage
Store the container in a designated,
well-ventilated, and secure area,
away from incompatible materials.

:

Step 5: Professional Disposal
Arrange for collection by a licensed
environmental services company.
Incineration is often the recommended method.

Click to download full resolution via product page

Caption: Disposal workflow for 1-(4-Chlorophenyl)-2-imidazolidinone.

Step-by-Step Disposal Protocol
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There are no established and verified experimental protocols for the in-lab neutralization or
deactivation of 1-(4-Chlorophenyl)-2-imidazolidinone.[4] Attempting to treat this chemical
without a validated procedure could lead to hazardous reactions. Therefore, professional
disposal is mandatory.

o Waste Collection:

o Collect waste 1-(4-Chlorophenyl)-2-imidazolidinone and any contaminated materials
(e.g., gloves, wipes, pipette tips) in a dedicated, compatible, and properly sealed
hazardous waste container.[4]

o Solid waste should be swept up and placed in a suitable container for disposal.[5]

o Liquid waste should be absorbed with an inert material (e.g., vermiculite, dry sand) and
placed in a chemical waste container.[3]

e Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name "1-(4-Chlorophenyl)-2-imidazolidinone,” and indicate the associated hazards
(e.g., "Toxic," "lrritant").[4]

e Storage:

o Store the sealed waste container in a designated and properly ventilated satellite
accumulation area, away from general laboratory traffic.[4]

o Ensure the storage area is cool and dry.[3]
e Disposal:

o Dispose of the contents and container in accordance with local, regional, national, and
international regulations.[2][3]

o Arrange for the collection of the hazardous waste by a licensed environmental services
company.[4] The recommended method of disposal for similar compounds is often
incineration in a chemical incinerator equipped with an afterburner and scrubber.[4]
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o Do not allow the product to enter drains or waterways.[1][2]
Accidental Release Measures

In the event of a spill, evacuate the area and ensure adequate ventilation.[1] Avoid breathing
dust or vapors.[1] For a solid spill, sweep it up and place it in a bag for waste disposal.[3] For a
liquid spill, absorb it with an inert material and place it in a chemical waste container.[3] Prevent
the spill from entering sewers or watercourses.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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